2-cyclopropyl-7,8-dimethoxy-2H-chromene-5-carboxylic Acid
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the enantiomeric ring closing metathesis of di-alkenyl derivatives of phenols . This process affords (+)-2-Cyclopropyl-7,8-dimethoxy-2H-chromene-5-carboxylic acid methyl ester, an advanced intermediate of a Dihydrofolate Reductase Inhibitor . The synthesis is carried out using the Grubbs metathesis concept .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C19H22N4O3 . The InChI code for this compound is 1S/C19H22N4O3/c1-24-15-8-11 (7-12-9-22-19 (21)23-18 (12)20)13-5-6-14 (10-3-4-10)26-16 (13)17 (15)25-2/h5-6,8-10,14H,3-4,7H2,1-2H3, (H4,20,21,22,23) .Physical And Chemical Properties Analysis
The compound is a yellow solid . It has a molecular weight of 354.41 .properties
CAS RN |
845276-37-1 |
|---|---|
Molecular Formula |
C15H16O5 |
Molecular Weight |
276.28 g/mol |
IUPAC Name |
2-cyclopropyl-7,8-dimethoxy-2H-chromene-5-carboxylic acid |
InChI |
InChI=1S/C15H16O5/c1-18-12-7-10(15(16)17)9-5-6-11(8-3-4-8)20-13(9)14(12)19-2/h5-8,11H,3-4H2,1-2H3,(H,16,17) |
InChI Key |
WRCRXEDRLPPYKJ-UHFFFAOYSA-N |
SMILES |
COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)C(=O)O)OC |
Canonical SMILES |
COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)C(=O)O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole](/img/structure/B3194372.png)
![Tris[(1,1-dimethyl-2-propynyl)oxy]methylsilane](/img/structure/B3194395.png)
![Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 8-chloro-10-phenyl-](/img/structure/B3194431.png)
![8-Bromo-2,3-dihydropyrano[2,3-b]quinoline](/img/structure/B3194468.png)